Cas no 1351658-68-8 (4-2-(methylsulfanyl)benzoyl-2-4-(trifluoromethyl)phenylmorpholine)

• Product Name: 4-2-(methylsulfanyl)benzoyl-2-4-(trifluoromethyl)phenylmorpholine
• CAS No: 1351658-68-8
• MF: C₁₉H₁₈F₃NO₂S
• MW: 381.411934375763
• CID: 6063972
• PubChem ID: 56763881
• Update Time: 2025-05-20

4-2-(methylsulfanyl)benzoyl-2-4-(trifluoromethyl)phenylmorpholine Chemical and Physical Properties

Names and Identifiers

• 4-2-(methylsulfanyl)benzoyl-2-4-(trifluoromethyl)phenylmorpholine
• F5027-0678
• VU0630387-1
• 4-[2-(methylsulfanyl)benzoyl]-2-[4-(trifluoromethyl)phenyl]morpholine
• AKOS024491243
• (2-methylsulfanylphenyl)-[2-[4-(trifluoromethyl)phenyl]morpholin-4-yl]methanone
• 1351658-68-8
• (2-(methylthio)phenyl)(2-(4-(trifluoromethyl)phenyl)morpholino)methanone

• Inchi： 1S/C19H18F3NO2S/c1-26-17-5-3-2-4-15(17)18(24)23-10-11-25-16(12-23)13-6-8-14(9-7-13)19(20,21)22/h2-9,16H,10-12H2,1H3
• InChI Key： CHGOHZXVVUYYRU-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(N1CCOC(C2C=CC(C(F)(F)F)=CC=2)C1)=O

Computed Properties

• Exact Mass: 381.10103448g/mol
• Monoisotopic Mass: 381.10103448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 54.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 4-2-(methylsulfanyl)benzoyl-2-4-(trifluoromethyl)phenylmorpholine

4-2-(Methylsulfanyl)benzoyl-2-4-(trifluoromethyl)phenylmorpholine: A Comprehensive Overview

The compound with CAS No. 1351658-68-8, known as 4-2-(methylsulfanyl)benzoyl-2-4-(trifluoromethyl)phenylmorpholine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a methylsulfanyl group attached to a benzoyl moiety and a trifluoromethyl-substituted phenyl group fused to a morpholine ring. These structural elements contribute to its intriguing chemical properties and potential applications.

Recent studies have highlighted the importance of methylsulfanyl groups in modulating the pharmacokinetic profiles of bioactive molecules. The presence of this group in the compound under discussion suggests that it may exhibit enhanced stability and bioavailability, making it a promising candidate for drug development. Additionally, the trifluoromethyl substituent is known for its electron-withdrawing properties, which can significantly influence the electronic characteristics of the molecule, potentially enhancing its interaction with biological targets.

The morpholine ring in this compound serves as a versatile scaffold, providing both rigidity and flexibility to the molecule. Morpholine derivatives are widely explored in medicinal chemistry due to their ability to act as hydrogen bond donors and acceptors, which are critical for molecular recognition in biological systems. Recent research has demonstrated that such compounds can exhibit potent inhibitory activity against various enzymes, including kinases and proteases, making them valuable leads in anti-cancer and anti-inflammatory drug discovery.

From a synthetic perspective, the construction of 4-2-(methylsulfanyl)benzoyl-2-4-(trifluoromethyl)phenylmorpholine involves advanced organic synthesis techniques, including Suzuki couplings and nucleophilic aromatic substitutions. These methods allow for precise control over the regiochemistry and stereochemistry of the molecule, ensuring high purity and consistency in its production. The synthesis of such complex molecules often requires multi-step processes with rigorous optimization to achieve desired yields and purity levels.

In terms of applications, this compound has shown potential in several therapeutic areas. For instance, its ability to modulate cellular signaling pathways makes it a candidate for treating diseases characterized by dysregulated cellular proliferation, such as cancer. Furthermore, the trifluoromethyl group's lipophilic nature may enhance its permeability across biological membranes, facilitating its delivery to target sites within the body.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of 4-2-(methylsulfanyl)benzoyl-2-4-(trifluoromethyl)phenylmorpholine with greater accuracy. Molecular docking studies have revealed that this compound exhibits strong binding affinities to several key protein targets, suggesting its potential as a lead compound in drug discovery programs. Additionally, in vitro assays have demonstrated its ability to inhibit specific enzymatic activities without significant cytotoxicity, further supporting its suitability for therapeutic applications.

From an environmental standpoint, the synthesis and application of this compound must adhere to stringent safety protocols to minimize any adverse effects on ecosystems. The use of sustainable synthetic methods and responsible waste management practices are essential considerations when working with such compounds.

In conclusion, 4-2-(methylsulfanyl)benzoyl-2-4-(trifluoromethyl)phenylmorpholine represents a cutting-edge advancement in organic chemistry with diverse potential applications across multiple disciplines. Its unique structural features, combined with recent research findings, underscore its significance as a valuable tool in both academic and industrial settings.